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Compound of Interest

Compound Name: Fructose 1-(barium phosphate)

CAS No.: 53823-70-4

Cat. No.: B009320 Get Quote

Executive Summary & Chemical Context
Fructose 1-phosphate barium salt (CAS: 53823-70-4) is a critical metabolic intermediate used

primarily in the study of fructose metabolism (fructolysis) and the characterization of Aldolase B

kinetics.[1][2] Unlike the more common Fructose 6-phosphate (Neuberg ester), the 1-

phosphate isomer is chemically distinct, featuring a phosphate ester at the C1 primary alcohol

position.

Critical Technical Insight: The barium salt form is historically favored for isolation due to its

insolubility in ethanol, allowing for high-purity crystallization. However, for biological assays, the

Barium (Ba²⁺) ion is often problematic—it is toxic, inhibits certain metalloenzymes, and

precipitates immediately in the presence of sulfate or phosphate buffers.

This guide provides an evidence-based framework for storage, stability validation, and the

necessary conversion of the barium salt to a biologically active sodium form.

Storage & Stability: Troubleshooting & FAQs
Q1: What are the optimal storage conditions to prevent
degradation?
Recommendation: Store the lyophilized powder at -20°C under a desiccated, inert atmosphere

(Nitrogen or Argon).
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The Mechanism: Sugar phosphates are susceptible to hydrolysis. While the C1-phosphate

ester is more stable than the hemiacetal phosphate found in Glucose-1-Phosphate, moisture

ingress can catalyze the cleavage of the phosphoester bond.

Why Inert Gas? Fructose is a reducing sugar (ketose). Although the phosphate is at C1, the

open-chain ketone form is reactive. Oxygen exposure over months can lead to non-

enzymatic browning or oxidative degradation.

Q2: I dissolved the powder in water, and it turned
cloudy. Is the reagent compromised?
Verdict:Yes, likely degraded.

The Self-Validating Mechanism: This is the most reliable visual quality check.

Intact Fructose 1-phosphate barium salt is water-soluble.

If the compound hydrolyzes (due to poor storage or age), it releases Inorganic Phosphate

(Pi).

Free Pi reacts instantly with the Ba²⁺ counter-ion to form Barium Phosphate (Ba₃(PO₄)₂).

Ba₃(PO₄)₂ is insoluble in water at neutral pH, resulting in a white, milky precipitate.

Action: Centrifuge the solution. If a significant white pellet forms, the percentage of free

phosphate is high. Perform a phosphate determination assay on the supernatant to quantify

remaining intact ester, or discard if critical.

Q3: Can I use the Barium Salt directly in my enzyme
assay?
Verdict:Generally, No.

Reason 1 (Solubility): Most biological buffers (PBS, Krebs-Ringer) contain phosphates or

sulfates. Adding Fructose 1-P (Ba salt) will instantly precipitate Barium Phosphate or Barium

Sulfate, stripping the substrate from the solution and altering the buffer composition.
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Reason 2 (Toxicity): Ba²⁺ is a heavy metal that can inhibit enzymes dependent on Mg²⁺ or

Ca²⁺ by competing for the active site.

Solution: You must convert the Barium salt to a Sodium or Potassium salt using a cation

exchange resin before use (See Protocol A).

Technical Protocols
Protocol A: Removal of Barium Ions (Cation Exchange)
Essential for preparing assay-ready substrate solutions.

Materials:

Fructose 1-phosphate barium salt[1][2][3][4]

Cation Exchange Resin: Amberlite® IR-120 (Na⁺ form) or Dowex® 50W (H⁺ form converted

to Na⁺)

Milli-Q Water

0.2 µm Syringe Filter

Step-by-Step Methodology:

Resin Preparation: If using H⁺ form resin, wash with 1M NaOH to convert to Na⁺ form, then

rinse with water until pH is neutral. If using Na⁺ form, rinse with distilled water to remove

storage salts.

Dissolution: Dissolve the Fructose 1-phosphate barium salt in a minimal volume of ice-cold

Milli-Q water. Note: If the solution is turbid (see Q2 above), filter it first, but be aware

concentration has dropped.

Batch Exchange: Add the resin beads directly to the solution (approx. 1g resin per 100mg

substrate).

Incubation: Stir gently at 4°C for 15-30 minutes.
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Mechanism:[5][6][7] The high affinity of the sulfonate groups on the resin for divalent

cations (Ba²⁺) drives the exchange, releasing 2 Na⁺ ions for every Ba²⁺ captured.

Validation (The Sulfate Test): Take a 10 µL aliquot of the supernatant and add 10 µL of dilute

Sodium Sulfate (Na₂SO₄).

Clear: Barium removal is complete.

White Precipitate: Barium is still present. Add more resin.

Filtration: Filter the supernatant through a 0.2 µm filter to remove resin beads.

Storage: Aliquot the resulting Sodium Fructose 1-phosphate solution and store at -80°C. Do

not refreeze repeatedly.

Protocol B: Quantitative Data Summary
Parameter Specification Notes

Molecular Weight 395.45 g/mol Barium Salt form

Solubility Water (Soluble) Insoluble in Ethanol/Acetone

Stability (Solid) 2 Years At -20°C, Desiccated

Stability (Solution) < 24 Hours
At 4°C (Spontaneous

hydrolysis risk)

Toxicity Acute Tox. 4 (H302)
Barium is cardiotoxic; wear

PPE

Hydrolysis Indicator White Precipitate Formation of Ba₃(PO₄)₂

Visualizations of Signaling & Logic
Figure 1: Degradation & Self-Validation Logic
This diagram illustrates the chemical fate of the compound during improper storage and how it

creates a visible indicator.
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Caption: Chemical degradation pathway showing how hydrolysis releases phosphate,

triggering the precipitation of insoluble Barium Phosphate.

Figure 2: Cation Exchange Workflow
The logical flow for preparing the reagent for enzymatic assays.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b009320?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


F1P (Ba Salt)
Solution

Ion Exchange
(Ba2+ <-> 2Na+)

Cation Exchange Resin
(Na+ Form)

Sulfate Test
(Add Na2SO4)

Clear Solution
(Ready for Assay)No Ppt

Cloudy Ppt
(Incomplete)

White Ppt

Repeat/Add Resin

Click to download full resolution via product page

Caption: Workflow for converting Barium salt to Sodium salt using cation exchange resin to

prevent assay interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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